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Compound of Interest

Compound Name:
3-(bromomethyl)-2,2-

dimethyloxirane

Cat. No.: B3045691 Get Quote

Essential Safety and Handling Guide for 3-
(bromomethyl)-2,2-dimethyloxirane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(bromomethyl)-2,2-dimethyloxirane (CAS No. 1120-79-2). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
Due to the hazardous nature of 3-(bromomethyl)-2,2-dimethyloxirane, the use of appropriate

personal protective equipment is mandatory. The following table summarizes the required PPE.

While specific quantitative data such as glove breakthrough times are not publicly available, the

following recommendations are based on general safety protocols for handling hazardous

chemicals.
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles with side shields or a

full-face shield.

Hand Protection

Chemically resistant gloves (e.g., Nitrile,

Neoprene). Inspect gloves for any signs of

degradation or puncture before and during use.

Skin and Body Protection

A lab coat or chemical-resistant apron. Full-body

protection may be required for large-scale

operations or in the event of a spill.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for safety. The following workflow

outlines the key steps.

Experimental Workflow
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Caption: Workflow for the safe handling of 3-(bromomethyl)-2,2-dimethyloxirane.
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Step-by-Step Guidance
1. Preparation:

Don PPE: Before entering the laboratory, ensure all required PPE is worn correctly.

Work in a Fume Hood: All handling of 3-(bromomethyl)-2,2-dimethyloxirane must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and unobstructed.

Material Gathering: Collect all necessary equipment and reagents before commencing work

to minimize movement in and out of the fume hood.

2. Handling:

Avoid Inhalation and Contact: Use caution to avoid inhaling vapors or allowing the chemical

to come into contact with skin or eyes.[1]

Dispensing: When weighing or measuring, do so carefully to prevent spills.

Reactions: During chemical reactions, maintain constant vigilance and be prepared for any

unexpected events.

3. Cleanup:

Decontamination: Thoroughly decontaminate all glassware and equipment that has come

into contact with the chemical.

Waste Disposal: All waste materials, including contaminated gloves and disposable labware,

must be disposed of as hazardous chemical waste in a designated, properly labeled

container.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate hazardous waste stream. Wash hands thoroughly after

removing gloves.
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4. Spill and Emergency Procedures:

Small Spills: For minor spills within a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

Large Spills: In the event of a large spill, evacuate the area immediately and alert your

institution's environmental health and safety (EHS) department.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disclaimer: This information is intended as a guide and may not be exhaustive. Always consult

your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS)

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-
(bromomethyl)-2,2-dimethyloxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045691#personal-protective-equipment-for-
handling-3-bromomethyl-2-2-dimethyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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